Cas no 850568-76-2 (N,N-Diethyl 4-boronobenzenesulfonamide)

• Product Name: N,N-Diethyl 4-boronobenzenesulfonamide
• CAS No: 850568-76-2
• MF: C₁₀H₁₆BNO₄S
• MW: 257.11434173584
• MDL: MFCD06659846
• CID: 719836
• PubChem ID: 44119403
• Update Time: 2025-10-29

N,N-Diethyl 4-boronobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• (4-(N,N-Diethylsulfamoyl)phenyl)boronic acid
• 4-(Diethylsulfamoyl)benzeneboronic acid
• [4-(diethylsulfamoyl)phenyl]boronic acid
• 4-(N,N-Diethylsulfamoyl)phenylboronic acid
• Boronic acid,B-[4-[(diethylamino)sulfonyl]phenyl]-
• N,N-Diethyl 4-boronobenzenesulfonamide
• 4-(diethylsulfamoyl)phenylboronic acid
• OR4029
• HMGSSHUKMMHXLR-UHFFFAOYSA-N
• N,N-Diethyl-4-boronobenzenesulfonamide
• AB26465
• AM87251
• X2447
• 4-(N,N-DI
• DTXSID50657205
• AKOS015833720
• (4-(N,N-Diethylsulfamoyl)phenyl)boronicacid
• I12267
• MFCD06659846
• 850568-76-2
• 4-(N,N-DIETHYLSULPHONAMIDO)BENZENEBORONIC ACID
• CS-0061513
• 4-(N,N-Diethylsulphamoyl)benzeneboronic acid
• AS-66097
• SCHEMBL12077562

• MDL： MFCD06659846
• Inchi： 1S/C10H16BNO4S/c1-3-12(4-2)17(15,16)10-7-5-9(6-8-10)11(13)14/h5-8,13-14H,3-4H2,1-2H3
• InChI Key： HMGSSHUKMMHXLR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(B(O)O)=CC=1)(N(CC)CC)(=O)=O

Computed Properties

• Exact Mass: 257.08900
• Monoisotopic Mass: 257.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.2

Experimental Properties

• Density: 1.29
• Melting Point: 120-124
• Boiling Point: 428.2°C at 760 mmHg
• Flash Point: 212.8°C
• Refractive Index: 1.562
• PSA: 86.22000
• LogP: 0.47770

N,N-Diethyl 4-boronobenzenesulfonamide Security Information

• Hazard Statement： Irritant/Keep Cold
• Hazardous Material Identification：
• Storage Condition：Keep cold

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on N,N-Diethyl 4-boronobenzenesulfonamide

N,N-Diethyl 4-boronobenzenesulfonamide (CAS No. 850568-76-2): A Versatile Boron-Containing Building Block for Organic Synthesis

N,N-Diethyl 4-boronobenzenesulfonamide (CAS No. 850568-76-2) is an important boron-containing compound that has gained significant attention in recent years due to its unique chemical properties and wide range of applications in organic synthesis, pharmaceutical research, and materials science. As a sulfonamide derivative with a boronic acid functional group, this compound serves as a valuable building block for various chemical transformations, particularly in Suzuki-Miyaura cross-coupling reactions.

The growing interest in N,N-Diethyl 4-boronobenzenesulfonamide reflects the broader scientific community's focus on boron chemistry and its applications in drug discovery and materials development. Recent advances in organoboron compounds have made them indispensable tools in modern synthetic chemistry, with applications ranging from bioconjugation to the development of functional materials. The compound's sulfonamide moiety adds additional functionality, making it particularly useful for designing molecules with specific biological activities or material properties.

From a structural perspective, N,N-Diethyl 4-boronobenzenesulfonamide features a benzene ring substituted with both a boronic acid group (-B(OH)₂) and a diethylsulfonamide group (-SO₂N(Et)₂). This combination of functional groups provides unique reactivity patterns that can be exploited in various synthetic strategies. The boronic acid functionality is particularly valuable for cross-coupling reactions, while the sulfonamide group can participate in hydrogen bonding and other molecular interactions.

The synthesis of N,N-Diethyl 4-boronobenzenesulfonamide typically involves the introduction of the boronic acid group to an appropriately substituted benzene precursor, followed by sulfonamide formation. Modern synthetic approaches often employ transition metal-catalyzed borylation methods, which offer excellent regioselectivity and functional group tolerance. The compound's stability and solubility properties make it particularly useful for various applications in both academic and industrial settings.

One of the most significant applications of N,N-Diethyl 4-boronobenzenesulfonamide is in the field of medicinal chemistry. The compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting enzyme inhibition or protein-protein interactions. The sulfonamide group is a common pharmacophore found in many FDA-approved drugs, while the boronic acid moiety can contribute to enhanced binding affinity and selectivity.

In materials science, N,N-Diethyl 4-boronobenzenesulfonamide has found applications in the development of advanced polymers and functional materials. The compound can be incorporated into polymer backbones or used as a modifying agent to introduce specific properties such as improved thermal stability, enhanced solubility, or tailored electronic characteristics. Researchers are particularly interested in its potential for creating self-healing materials and stimuli-responsive systems.

The growing demand for N,N-Diethyl 4-boronobenzenesulfonamide reflects broader trends in chemical research, including the increasing importance of boron-based therapeutics and the development of green chemistry approaches. As synthetic methodologies continue to advance, the compound's utility is expected to expand further, particularly in areas such as bioconjugation chemistry and the development of targeted drug delivery systems.

From a commercial perspective, N,N-Diethyl 4-boronobenzenesulfonamide is available from several specialty chemical suppliers, typically with purity levels suitable for research and development purposes. The compound's storage and handling require standard precautions for organoboron compounds, including protection from moisture and extreme temperatures. Proper characterization typically involves techniques such as NMR spectroscopy, mass spectrometry, and elemental analysis.

Recent scientific literature highlights numerous innovative applications of N,N-Diethyl 4-boronobenzenesulfonamide and related compounds. These include its use in the synthesis of fluorescent probes for biological imaging, development of metal-organic frameworks (MOFs) with tailored properties, and creation of novel catalytic systems. The compound's versatility makes it a valuable tool for researchers working at the interface of chemistry, biology, and materials science.

As research into boron-containing compounds continues to expand, N,N-Diethyl 4-boronobenzenesulfonamide is likely to play an increasingly important role in various scientific and technological applications. Its unique combination of chemical reactivity and structural features positions it as a key building block for the development of next-generation materials and bioactive molecules. Future research directions may explore its potential in areas such as renewable energy applications, environmental remediation, and advanced diagnostic tools.

For researchers considering working with N,N-Diethyl 4-boronobenzenesulfonamide, it's important to consult the latest literature on handling and applications of similar arylboronic acid derivatives. Proper safety protocols should always be followed, and reactions should be conducted by qualified personnel with appropriate training in handling organoboron compounds. As with any chemical reagent, thorough characterization of reaction products is essential when using this compound in synthetic applications.